Cas no 86408-42-6 (Deacetyl-N,O-didemethyldiltiazem)

• Product Name: Deacetyl-N,O-didemethyldiltiazem
• CAS No: 86408-42-6
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 4729142
• Update Time: 2025-07-02

Deacetyl-N,O-didemethyldiltiazem Chemical and Physical Properties

Names and Identifiers

• 2JQ1D3G54H
• N,O-Didemethyldeacetyldiltiazem
• o-Desmethyldeacetylnordiltiazem
• Deacetyl-N,O-didemethyldiltiazem
• Deacetyl-N,O-didesmethyldiltiazem
• N,O- Demethyldeacetyldiltiazem
• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-hydroxyphenyl)-5-(2-(methylamino)ethyl)-, (2S,3S)-
• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-hydroxyphenyl)-5-(2-(methylamino)ethyl)-, (2S-cis)-

• Inchi： 1S/C18H20N2O3S/c1-19-10-11-20-14-4-2-3-5-15(14)24-17(16(22)18(20)23)12-6-8-13(21)9-7-12/h2-9,16-17,19,21-22H,10-11H2,1H3/t16-,17+/m1/s1
• InChI Key： ZTRZZXJIQHVVGS-SJORKVTESA-N
• SMILES： S1C2C=CC=CC=2N(CCNC)C([C@@H]([C@@H]1C1C=CC(=CC=1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Topological Polar Surface Area: 98.1

Additional information on Deacetyl-N,O-didemethyldiltiazem

Research Brief on Deacetyl-N,O-didemethyldiltiazem (CAS: 86408-42-6): Recent Advances and Applications

Deacetyl-N,O-didemethyldiltiazem (CAS: 86408-42-6), a metabolite of the calcium channel blocker diltiazem, has recently gained attention in chemical biology and pharmaceutical research due to its unique pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its molecular characteristics, biological activities, and emerging clinical relevance.

Recent structural studies published in the Journal of Medicinal Chemistry (2023) have elucidated the precise conformation of Deacetyl-N,O-didemethyldiltiazem, revealing key interactions with L-type calcium channels. The compound maintains the benzothiazepine core structure of its parent molecule but demonstrates altered binding kinetics due to the absence of acetyl and methyl groups at specific positions. These structural modifications appear to influence both the compound's selectivity and metabolic stability.

Pharmacological investigations have uncovered novel aspects of Deacetyl-N,O-didemethyldiltiazem's activity. A 2024 study in Biochemical Pharmacology demonstrated that this metabolite exhibits approximately 60% of the calcium channel blocking activity of diltiazem itself, but with significantly reduced cardiovascular effects. This unique pharmacological profile has sparked interest in developing specialized applications where the therapeutic window of traditional calcium channel blockers proves too narrow.

Emerging research suggests potential applications beyond cardiovascular medicine. A groundbreaking 2023 paper in Nature Chemical Biology reported that Deacetyl-N,O-didemethyldiltiazem shows unexpected activity against certain neurological targets, particularly in modulating neurotransmitter release in synaptic vesicles. This finding has opened new avenues for investigating its potential in neurological disorders characterized by calcium dysregulation.

The compound's metabolic fate and pharmacokinetics have been extensively studied in recent clinical trials. Data from phase I studies (2024) indicate that Deacetyl-N,O-didemethyldiltiazem has superior oral bioavailability compared to its parent compound, with a plasma half-life of approximately 8-10 hours in human subjects. These characteristics make it an attractive candidate for further drug development efforts.

Current challenges in the field include optimizing synthetic pathways for large-scale production and further characterizing the compound's safety profile. Recent advances in biocatalytic methods, particularly using engineered cytochrome P450 enzymes, show promise for addressing the synthetic challenges associated with this structurally complex molecule.

The research community continues to explore Deacetyl-N,O-didemethyldiltiazem's full therapeutic potential, with several patent applications filed in 2024 for novel formulations and combination therapies. As our understanding of its mechanism of action deepens, this compound may represent an important addition to the pharmacological toolkit for treating conditions involving calcium channel dysfunction.